Cas no 948552-36-1 (1H-Pyrazole-5-carboxaldehyde)

1H-Pyrazole-5-carboxaldehyde is a versatile heterocyclic aldehyde commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its pyrazole core and reactive aldehyde group make it valuable for constructing complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and coordination chemistry. The compound exhibits high reactivity in condensation, cyclization, and nucleophilic addition reactions, enabling efficient derivatization. Its structural features facilitate the synthesis of biologically active compounds, including potential drug candidates. The product is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Careful handling is recommended due to its sensitivity to air and moisture.

1H-Pyrazole-5-carboxaldehyde structure

Product Name:1H-Pyrazole-5-carboxaldehyde

CAS No:948552-36-1

MF:C₄H₄N₂O

MW:96.0873603820801

MDL:MFCD06657574

CID:95271

PubChem ID:12218383

Update Time:2025-06-07

1H-Pyrazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxaldehyde
- 1H-Pyrazole-5-carbaldehyde
- 1H-Pyrazole-3-carbaldehyde
- A6568
- FT-0647845
- P2261
- AMY11891
- 3-Pyrazolecarboxaldehyde
- 1H-Pyrazole-3-carboxaldehyde, dimer (9CI)
- formylpyrazole
- GEO-02174
- AB25611
- O10411
- DTXSID10959979
- 1H-Pyrazole-5-carbaldehyde, AldrichCPR
- 948552-36-1
- 3920-50-1
- pyrazole-3-carbaldehyde
- Pyrazole-3-carboxaldehyde
- 2H-Pyrazole-3-carbaldehyde
- AKOS005145964
- 3-formyl-1H-pyrazole
- BL001484
- A859251
- pyrazole aldehyde
- Pyrazol-3-carbaldehyde
- 1H-Pyrazole-3-carbaldehyde, dimer
- MFCD00129925
- Z234896951
- AM20100032
- pyrazol-3-carboxaldehyde
- EN300-36665
- W-200336
- 1H-Pyrazole-3-carbaldehyde,dimer
- 209002-03-9
- PYRAZOLE-5-CARBALDEHYDE
- AKOS015854501
- GS-5722
- 1H-Pyrazole-3-carboxaldehyde
- 1H-Pyrazole-3-carbaldehyde, AldrichCPR
- 1H-Pyrazole-3-carbxaldehyde
- BCP26854
- pyrazole-5-aldehyde
- CS-W004202
- carbonyl-1h-pyrazole
- 3-formylpyrazole
- AC-14384
- 1H-pyrazole-5-carbaldehyde pound>>Pyrazole-3-carboxaldehyde
- DB-008062
- DB-291414
- STL414653
- MDL： MFCD06657574
- Inchi： 1S/C4H4N2O/c7-3-4-1-2-5-6-4/h1-3H,(H,5,6)
- InChI Key： ICFGFAUMBISMLR-UHFFFAOYSA-N
- SMILES： O=CC1=CC=NN1

Computed Properties

Exact Mass: 96.032362755g/mol
Monoisotopic Mass: 96.032362755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 74.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: No data available
Boiling Point: 261.3±35.0 °C at 760 mmHg
Flash Point: 111.8±25.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1H-Pyrazole-5-carboxaldehyde Security Information

Signal Word：Danger
Hazard Statement： H302 (95.35%) H315 (100%) H318 (95.35%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H302 (95.35%) H315 (100%) H318 (95.35%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1H-Pyrazole-5-carboxaldehyde Pricemore >>

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